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Compound of Interest

Compound Name: 2-Amino-9-fluorenone

Cat. No.: B160198

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and solubility of 2-
Amino-9-fluorenone (CAS No: 3096-57-9), a pivotal intermediate in organic synthesis and a
valuable tool in analytical chemistry.[1][2] This document outlines its key physical properties,
standardized experimental protocols for their determination, and visual workflows for its primary
applications.

Core Physicochemical Data

Quantitative analysis of 2-Amino-9-fluorenone’s physical characteristics is essential for its
application in research and development. The following table summarizes its melting point and
solubility profile based on available literature.

Property Value Solvents
Melting Point 157-160 °C[1][3][4] Not Applicable
Solubility Soluble Alcohol, Ether[3]
Almost transparent Hot Methanol[3][5]

Insoluble Water[3]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b160198?utm_src=pdf-interest
https://www.benchchem.com/product/b160198?utm_src=pdf-body
https://www.benchchem.com/product/b160198?utm_src=pdf-body
https://www.nbinno.com/other-organic-chemicals/understanding-2-amino-9-fluorenone-properties-applications-and-synthesis-iz
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.benchchem.com/product/b160198?utm_src=pdf-body
https://www.nbinno.com/other-organic-chemicals/understanding-2-amino-9-fluorenone-properties-applications-and-synthesis-iz
https://store.astm.org/e0324-16.html
https://www.sigmaaldrich.com/US/en/product/aldrich/a55802
https://store.astm.org/e0324-16.html
https://store.astm.org/e0324-16.html
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://store.astm.org/e0324-16.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Accurate determination of melting point and solubility is fundamental to verifying the purity and
understanding the behavior of a compound in various systems. The following are detailed,
standardized methodologies for these measurements.

Melting Point Determination (Capillary Method)

The capillary method is a widely accepted standard technique for determining the melting point
of a crystalline organic solid.[5]

Principle: A small, powdered sample of the substance is heated in a sealed capillary tube. The
temperatures at which the substance begins to melt (initial melting point) and completely
liquefies (final melting point) are recorded as the melting range. A narrow melting range is
indicative of a high-purity compound.[3]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[6]

Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Mortar and pestle

Sample of 2-Amino-9-fluorenone
Procedure:

o Sample Preparation: Ensure the 2-Amino-9-fluorenone sample is completely dry and finely
powdered using a mortar and pestle.[2]

o Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample until
a small amount of the compound enters the tube. Invert the tube and tap the sealed end on a
hard surface to pack the sample into the bottom. The packed sample should be 2-3 mm in
height.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.
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« Initial Rapid Determination: Heat the sample rapidly to get an approximate melting point. This
helps in setting the parameters for a more accurate measurement.[6]

o Accurate Determination: Allow the apparatus to cool. Using a new sample, heat rapidly to
about 15-20°C below the approximate melting point. Then, decrease the heating rate to 1-
2°C per minute.

o Observation and Recording: Record the temperature at which the first drop of liquid appears
(initial melting point) and the temperature at which the entire sample becomes a clear liquid
(final melting point). The recorded values constitute the melting range.

Solubility Determination (Qualitative)

This protocol outlines a standard qualitative method to determine the solubility of an organic
compound in various solvents.

Principle: A small, pre-weighed amount of the solute is mixed with a measured volume of a
solvent. Solubility is determined by visual observation of whether the solute dissolves
completely.

Apparatus:

e Test tubes and rack

o Graduated cylinders or pipettes

o Vortex mixer or stirring rods

» Balance

e Spatula

o Sample of 2-Amino-9-fluorenone

» Various solvents (e.g., water, ethanol, methanol, ether)

Procedure:
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o Sample Measurement: Weigh approximately 25 mg of 2-Amino-9-fluorenone and place it
into a clean, dry test tube.[7]

» Solvent Addition: Add 0.75 mL of the chosen solvent to the test tube in small portions (e.g.,
0.25 mL at a time).[7]

e Mixing: After each addition of the solvent, vigorously shake or vortex the test tube for at least
30 seconds to facilitate dissolution.[7]

e Observation: Observe the mixture closely. If the compound dissolves completely, it is
considered soluble in that solvent under the tested conditions. If any solid particles remain,
the compound is considered insoluble or sparingly soluble.

o Repeatability: Repeat the procedure for each solvent to be tested. For hot solvent solubility,
the mixture can be gently heated in a water bath.

Visualized Workflows

The following diagrams illustrate the logical flow of common experimental procedures involving
2-Amino-9-fluorenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Amino-9-fluorenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160198#2-amino-9-fluorenone-melting-point-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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